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Compound of Interest

Compound Name: DL-Glutamine

Cat. No.: B1671663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the elemental composition and molecular

weight of DL-Glutamine, a racemic mixture of the D- and L-isomers of the amino acid

glutamine. The information herein is curated for professionals in research and development,

offering precise data and methodologies crucial for experimental design, quality control, and

formulation in the pharmaceutical and biotechnology sectors.

Core Chemical Properties of DL-Glutamine
DL-Glutamine is a non-essential amino acid that plays a vital role in various metabolic

processes. A precise understanding of its chemical makeup is fundamental for its application in

scientific research and drug development.

Elemental and Molecular Data
The fundamental chemical properties of DL-Glutamine are summarized in the table below. The

elemental composition is derived from its chemical formula, and the molecular weight is a

critical parameter for stoichiometric calculations in experimental settings.
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Property Data

Chemical Formula C₅H₁₀N₂O₃[1][2][3][4][5][6]

Molecular Weight 146.14 g/mol [3][4][7]

Monoisotopic Mass 146.069142196 Da[8]

Elemental Composition

      Carbon (C) 41.09%

      Hydrogen (H) 6.90%

      Nitrogen (N) 19.17%

      Oxygen (O) 32.84%

Experimental Protocols for Determination
The elemental composition and molecular weight of DL-Glutamine are experimentally verified

using established analytical techniques. The following sections detail the methodologies for

these determinations.

Elemental Analysis: Combustion Analysis
Combustion analysis is a robust and widely used method to determine the elemental

composition of an organic compound.[1][2]

Principle: A sample of the compound is combusted in a controlled environment with an excess

of oxygen. The carbon, hydrogen, and nitrogen in the sample are converted to carbon dioxide

(CO₂), water (H₂O), and nitrogen gas (N₂) or nitrogen oxides (which are then reduced to N₂),

respectively. The amounts of these combustion products are measured, and from these, the

percentage of each element in the original sample is calculated.

Methodology:

Sample Preparation: A precise mass of the DL-Glutamine sample is weighed and placed in

a tin or silver capsule.
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Combustion: The sample is introduced into a high-temperature furnace (typically 900-

1000°C) with a constant stream of pure oxygen.

Gas Separation and Detection: The resulting gases (CO₂, H₂O, and N₂) are passed through

a series of columns that separate them. The amount of each gas is then quantified using

detectors, such as a thermal conductivity detector.

Calculation: The mass of each element is calculated from the mass of its corresponding

combustion product. The percentage of each element in the original sample is then

determined.

Molecular Weight Determination: Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio (m/z) of ions. It is a highly accurate method for determining the molecular weight of a

compound.[3][5]

Principle: The sample is first ionized, and the resulting ions are accelerated into a magnetic or

electric field. The path of the ions is deflected by the field, and the degree of deflection is

dependent on their mass-to-charge ratio. A detector measures the abundance of ions at each

m/z value, generating a mass spectrum.

Methodology:

Sample Introduction and Ionization: A small sample of DL-Glutamine is introduced into the

mass spectrometer. A common ionization technique for amino acids is Electrospray

Ionization (ESI), where a high voltage is applied to a liquid to create an aerosol, leading to

the formation of ions.

Mass Analysis: The ions are then guided into a mass analyzer (e.g., quadrupole, time-of-

flight). The analyzer separates the ions based on their m/z ratio.

Detection: An ion detector records the number of ions at each m/z value.

Data Interpretation: The resulting mass spectrum will show a peak corresponding to the

molecular ion of DL-Glutamine, from which the molecular weight can be accurately

determined.
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Visualized Workflows and Relationships
To further elucidate the concepts discussed, the following diagrams illustrate the experimental

workflows and the logical connections between the fundamental properties of DL-Glutamine.

Combustion Analysis Workflow

DL-Glutamine Sample High-Temperature Combustion
(Excess O₂)

Weighing
Gas Chromatography Separation

CO₂, H₂O, N₂
Thermal Conductivity Detector Elemental Composition Calculation

Click to download full resolution via product page

Workflow for Elemental Analysis of DL-Glutamine.

Mass Spectrometry Workflow

DL-Glutamine Sample Ionization Source (e.g., ESI) Mass Analyzer (e.g., TOF)
Ion Acceleration

Ion Detector
Ion Separation (m/z)

Mass Spectrum Generation

Click to download full resolution via product page

Workflow for Molecular Weight Determination.
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Conceptual Relationship

Chemical Formula
(C₅H₁₀N₂O₃)

Elemental Composition
(%C, %H, %N, %O)

Determines

Molecular Weight
(146.14 g/mol)

Calculates

Click to download full resolution via product page

Relationship between Chemical Formula and Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Elemental Composition and
Molecular Weight of DL-Glutamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671663#the-elemental-composition-and-molecular-
weight-of-dl-glutamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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